Cas no 95480-80-1 (5-Hydroxy-7-acetoxy-8-methoxyflavone)

• Product Name: 5-Hydroxy-7-acetoxy-8-methoxyflavone
• CAS No: 95480-80-1
• MF: C₁₈H₁₄O₆
• MW: 326.300165653229
• CID: 836787
• PubChem ID: 21721889
• Update Time: 2025-06-07

5-Hydroxy-7-acetoxy-8-methoxyflavone Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-8-methoxy-4-oxo-2-phenyl-4H-chromen-7-yl acetate
• 5-Hydroxy-7-acetoxy-8-methoxyflavone
• 2-Naphthalenol,5,6,7,8-tetrahydro-3,4-dimethoxy-,acetate
• 7-Acetoxy-5,6-dimethoxy-1,2,3,4-tetrahydronaphthalene
• 7-acetoxy-5-hydroxy-8-methoxy-2-phenyl-chromen-4-one
• 7-(Acetyloxy)-5-hydroxy-8-methoxy-2-phenyl-4H-1-benzopyran-4-one (ACI)
• Wogonin, acetyl- (2CI)
• (5-hydroxy-8-methoxy-4-oxo-2-phenylchromen-7-yl) acetate
• 7-(Acetyloxy)-5-hydroxy-8-methoxy-2-phenyl-4H-1-benzopyran-4-one
• AKOS022184708
• DA-49849
• CS-0023116
• 4H-1-Benzopyran-4-one, 7-(acetyloxy)-5-hydroxy-8-methoxy-2-phenyl-
• Wogonin, acetyl-
• HY-N2677
• 5-HYDROXY-8-METHOXY-4-OXO-2-PHENYLCHROMEN-7-YL ACETATE
• 95480-80-1
• FS-9199
• [ "" ]

• Inchi： 1S/C18H14O6/c1-10(19)23-15-9-13(21)16-12(20)8-14(11-6-4-3-5-7-11)24-18(16)17(15)22-2/h3-9,21H,1-2H3
• InChI Key： QDRDFENYJDAHOT-UHFFFAOYSA-N
• SMILES： O=C1C2C(=C(C(=CC=2O)OC(C)=O)OC)OC(C2C=CC=CC=2)=C1

Computed Properties

• Exact Mass: 326.07900
• Monoisotopic Mass: 326.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 536.9±50.0 °C at 760 mmHg
• Flash Point: 198.3±23.6 °C
• PSA: 85.97000
• LogP: 3.09950
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

5-Hydroxy-7-acetoxy-8-methoxyflavone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 8-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 5-Hydroxy-7-acetoxy-8-methoxyflavone

5-Hydroxy-7-acetoxy-8-methoxyflavone (CAS No. 95480-80-1): A Comprehensive Overview

5-Hydroxy-7-acetoxy-8-methoxyflavone (CAS No. 95480-80-1) is a naturally occurring flavonoid derivative that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its diverse biological activities. This compound, characterized by its unique chemical structure, has been extensively studied for its potential therapeutic applications, particularly in the areas of anti-inflammatory, antioxidant, and anticancer properties.

The chemical structure of 5-Hydroxy-7-acetoxy-8-methoxyflavone is defined by the presence of a flavone backbone with specific hydroxyl, acetoxy, and methoxy functional groups. These functional groups contribute to the compound's stability and bioavailability, making it an attractive candidate for pharmaceutical development. The molecular formula of 5-Hydroxy-7-acetoxy-8-methoxyflavone is C₁₆H₁₄O₆, with a molecular weight of approximately 302.27 g/mol.

In recent years, numerous studies have highlighted the potential health benefits of 5-Hydroxy-7-acetoxy-8-methoxyflavone. One of the most notable areas of research has been its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in various tissues. This makes 5-Hydroxy-7-acetoxy-8-methoxyflavone a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 5-Hydroxy-7-acetoxy-8-methoxyflavone has also shown significant antioxidant activity. Free radicals and reactive oxygen species (ROS) are known to cause cellular damage and contribute to various diseases, including cancer and neurodegenerative disorders. Research has shown that 5-Hydroxy-7-acetoxy-8-methoxyflavone can scavenge free radicals and reduce oxidative stress, thereby protecting cells from damage. This property is particularly important in the context of aging and age-related diseases.

The anticancer potential of 5-Hydroxy-7-acetoxy-8-methoxyflavone has also been a focus of extensive research. Studies have demonstrated that this compound can induce apoptosis (programmed cell death) in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism by which 5-Hydroxy-7-acetoxy-8-methoxyflavone exerts its anticancer effects involves the modulation of key signaling pathways such as the PI3K/AKT pathway and the MAPK pathway. These findings suggest that 5-Hydroxy-7-acetoxy-8-methoxyflavone could be a valuable adjunct in cancer therapy.

In addition to its therapeutic applications, 5-Hydroxy-7-acetoxy-8-methoxyflavone has also been studied for its potential use in cosmetic formulations. Its antioxidant properties make it an attractive ingredient for skin care products designed to combat aging and improve skin health. Clinical trials have shown that topical application of formulations containing 5-Hydroxy-7-acetoxy-8-methoxyflavone can reduce the appearance of fine lines and wrinkles, improve skin hydration, and enhance overall skin texture.

The safety profile of 5-Hydroxy-7-acetoxy-8-methoxyflavone is another important consideration for its potential use in pharmaceuticals and cosmetics. Preclinical studies have indicated that this compound is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 5-Hydroxy-7-acetoxy-8-methoxyflavone (CAS No. 95480-80-1) is a multifaceted compound with a wide range of biological activities that make it a valuable candidate for further research and development. Its anti-inflammatory, antioxidant, and anticancer properties, along with its potential applications in cosmetic formulations, underscore its significance in both medicinal chemistry and pharmacology. As ongoing research continues to uncover new insights into the mechanisms of action and therapeutic potential of this compound, it is likely to play an increasingly important role in the development of novel treatments for various diseases.